3-(1H-1,2,3-triazol-1-yl)benzonitrile
Description
3-(1H-1,2,3-triazol-1-yl)benzonitrile is a compound that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . The triazole ring is attached to a benzonitrile group, which consists of a benzene ring and a nitrile group . This compound is related to other compounds that have shown a variety of biological activities, including antibacterial, antimalarial, and antiviral activities .
Synthesis Analysis
The synthesis of 3-(1H-1,2,3-triazol-1-yl)benzonitrile and related compounds often involves the use of copper-catalyzed click reactions of azides with alkynes . In one study, a series of 3-(1H-1,2,3-triazol-1-yl)benzamide derivatives were designed and synthesized as new Bcr-Abl inhibitors using strategies of bioisosteric replacement, scaffold hopping, and conformational constraint .Molecular Structure Analysis
The molecular structure of 3-(1H-1,2,3-triazol-1-yl)benzonitrile includes a triazole ring attached to a benzonitrile group . The triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms . The benzonitrile group consists of a benzene ring and a nitrile group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 3-(1H-1,2,3-triazol-1-yl)benzonitrile often involve copper-catalyzed click reactions of azides with alkynes . These reactions can be used to form the triazole ring .Future Directions
Future research on 3-(1H-1,2,3-triazol-1-yl)benzonitrile and related compounds could focus on further elucidating their mechanisms of action and exploring their potential uses in medicine . For example, these compounds could be investigated for their potential to inhibit enzymes that are targets for the treatment of neurodegenerative diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,3-triazol-1-yl)benzonitrile involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring. The benzonitrile group is then added through a nucleophilic substitution reaction.", "Starting Materials": [ "Sodium azide (NaN3)", "4-ethynylbenzonitrile", "Copper (I) sulfate (CuSO4)", "Sodium ascorbate (NaC6H8O6)", "Dimethylformamide (DMF)", "Water (H2O)" ], "Reaction": [ "Step 1: Dissolve 4-ethynylbenzonitrile in DMF and add sodium azide. Stir the mixture at room temperature for 30 minutes to form the azide intermediate.", "Step 2: Add CuSO4 and NaC6H8O6 to the reaction mixture and stir for 1 hour to form the triazole ring through CuAAC reaction.", "Step 3: Add water to the reaction mixture and extract the product with dichloromethane.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Purify the crude product through column chromatography using a suitable solvent system to obtain the final product, 3-(1H-1,2,3-triazol-1-yl)benzonitrile." ] } | |
CAS RN |
85862-70-0 |
Product Name |
3-(1H-1,2,3-triazol-1-yl)benzonitrile |
Molecular Formula |
C9H6N4 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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